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Compound of Interest

Compound Name: 3-Methyl-4-nitroaniline

An In-depth Technical Guide to 3-Methyl-4-nitroaniline: Structural Formula and Isomers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyl-4-nitroaniline, a versatile
organic compound with significant applications in the synthesis of dyes, pigments,
pharmaceuticals, and agrochemicals.[1] This document details its structural formula, explores
its various isomers, presents key quantitative data in a structured format, and provides an
illustrative experimental protocol.

3-Methyl-4-nitroaniline: Core Compound Profile
Structural Formula:

3-Methyl-4-nitroaniline, also known as 4-nitro-m-toluidine or 5-amino-2-nitrotoluene, is an
aromatic amine.[1][2] Its structure consists of a benzene ring substituted with a methyl group,
an amino group, and a nitro group. The molecular formula is C7HsN202.[1][3]

Chemical Structure:
Key Properties:
e Molecular Weight: 152.15 g/mol [1][3]

e Appearance: Brown or off-white crystalline solid[1][2][4]
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e Melting Point: 136-141 °C[1]

e Applications: It serves as a crucial intermediate in the production of azo dyes and has
applications in pharmaceutical development and analytical chemistry.[1]

Isomers of Methyl-nitroaniline

The molecular formula C7HsN202 encompasses several structural isomers. These isomers
differ in the substitution pattern of the methyl, amino, and nitro groups on the benzene ring, or
involve methylation of the amino group. The primary isomers are detailed below.

Quantitative Data Summary

The following table summarizes key physicochemical properties of 3-Methyl-4-nitroaniline and
its common isomers for comparative analysis.
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Molecular . -
Compound CAS Molecular . Melting Boiling
Weight ( . .
Name Number Formula Point (°C) Point (°C)
g/mol )
3-Methyl-4- 330.0
_ N 611-05-2 C7HsN20:2 152.15 136-141[1] ,
nitroaniline (Predicted)[2]
2-Methyl-3- 305.0 (at 760
_ N 603-83-8 C7HsN202 152.15 96-98
nitroaniline mmHg)
4-Methyl-2-
_ N 89-62-3 C7HsN20:2 152.15 114-117 295.0
nitroaniline
4-Methyl-3- 300.0
_ - 119-32-4 C7HsN202 152.15 77.5[5] )
nitroaniline (Predicted)
2-Methyl-5-
_ N 99-55-8 C7HsN202 152.15 107-109 278.0
nitroaniline
N-Methyl-2-
) N 612-28-2 C7HsN20:2 152.15 36-38 267.0
nitroaniline
N-Methyl-3- 155.0 (at 10
) N 619-27-2 C7HsN20:2 152.15 65-67
nitroaniline mmHgQ)
N-Methyl-4-
_ N 100-15-2 C7HsN20:2 152.15 149-151 290.0
nitroaniline

Experimental Protocols
Synthesis of 4-Methyl-3-nitroaniline

This protocol details the nitration of p-toluidine to synthesize 4-methyl-3-nitroaniline.[5]

Materials:

e p-Toluidine (10 g)

o Concentrated Sulfuric Acid (230 g total)

e Concentrated Nitric Acid (7.5 g, d=1.48 g/ml)
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e Ice

e Solid Sodium Carbonate
» Ethanol

Procedure:

» Dissolve 10 g of p-toluidine in 200 g of concentrated sulfuric acid in a flask suitable for
cooling.

e Cool the solution in a freezing mixture to just below 0 °C.

e Prepare a nitrating mixture by combining 7.5 g of nitric acid with 30 g of concentrated sulfuric
acid.

e Slowly add the nitrating mixture to the well-stirred p-toluidine solution, ensuring the
temperature is maintained at 0 °C.

 After the addition is complete, allow the mixture to stand for a short period.

e Pour the reaction mixture into 500 ml of ice-cold water, adding more ice as necessary to
keep the temperature below 25 °C.

« Filter the solution to remove any impurities.

 Dilute the filtrate to three times its original volume and neutralize it with solid sodium
carbonate, keeping the temperature as low as possible.

o Collect the resulting precipitate by filtration.
» Press the precipitate dry and recrystallize from ethanol.

Expected Yield: 65-70% of yellow monoclinic needles.[5]

Visualization of Isomeric Relationships
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The following diagram illustrates the structural relationship between 3-Methyl-4-nitroaniline
and its various isomers based on the substitution pattern on the aniline core structure.

Core Compound

3-Methyl-4-nitroaniline

Isomer Isomer Isomer [somer Isomer] Isomer Isomer

Positipnal Isomers (C-Methylation) v N—Meth};% Isomers v

A/ A/ A/ A
2-Methyl-3-nitroaniline 4-Methyl-2-nitroaniline 4-Methyl-3-nitroaniline 2-Methyl-5-nitroaniline N-Methyl-2-ni ili N-Methyl-3-nif ili N-Methyl-4-nitroaniline

Click to download full resolution via product page

Caption: Isomeric relationship of methyl-nitroanilines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015440#3-methyl-4-nitroaniline-structural-formula-
and-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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